Cas no 259232-08-1 (3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid)

3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid structure
259232-08-1 structure
Product Name:3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid
CAS No:259232-08-1
MF:C11H11FO4
MW:226.201047182083
CID:2192418
PubChem ID:45358900
Update Time:2024-02-29

3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Fluorophenyl)pentanedioic acid
    • 3-(3-Fluoro-phenyl)-pentanedioic acid
    • 3-(3-fluorophenyl)glutaric acid
    • DEFJCFMRMPIHRW-UHFFFAOYSA-N
    • 3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid
    • Inchi: 1S/C11H11FO4/c12-9-3-1-2-7(4-9)8(5-10(13)14)6-11(15)16/h1-4,8H,5-6H2,(H,13,14)(H,15,16)
    • InChI Key: DEFJCFMRMPIHRW-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(CC(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 240.07978705g/mol
  • Monoisotopic Mass: 240.07978705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 1.4

3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid
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Enamine
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Enamine
EN300-1860025-0.5g
3-(3-fluorophenyl)-5-methoxy-5-oxopentanoic acid
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$1180.0 2023-09-18
Enamine
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Enamine
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Enamine
EN300-1860025-10.0g
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